Cas no 2034552-26-4 (methyl 6-(pyridine-3-sulfonyl)-6-azaspiro2.5octane-1-carboxylate)

• Product Name: methyl 6-(pyridine-3-sulfonyl)-6-azaspiro2.5octane-1-carboxylate
• CAS No: 2034552-26-4
• MF: C₁₄H₁₈N₂O₄S
• MW: 310.368722438812
• CID: 5999492
• PubChem ID: 121021114
• Update Time: 2025-08-03

methyl 6-(pyridine-3-sulfonyl)-6-azaspiro2.5octane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-(pyridine-3-sulfonyl)-6-azaspiro2.5octane-1-carboxylate
• 2034552-26-4
• methyl 6-(pyridine-3-sulfonyl)-6-azaspiro[2.5]octane-1-carboxylate
• methyl 6-pyridin-3-ylsulfonyl-6-azaspiro[2.5]octane-2-carboxylate
• methyl 6-(pyridin-3-ylsulfonyl)-6-azaspiro[2.5]octane-1-carboxylate
• F6554-6285
• AKOS026696821

• Inchi： 1S/C14H18N2O4S/c1-20-13(17)12-9-14(12)4-7-16(8-5-14)21(18,19)11-3-2-6-15-10-11/h2-3,6,10,12H,4-5,7-9H2,1H3
• InChI Key： YHUVKJHMJPAMCI-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CC=1)(N1CCC2(CC1)CC2C(=O)OC)(=O)=O

Computed Properties

• Exact Mass: 310.09872823g/mol
• Monoisotopic Mass: 310.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 85Ų

Additional information on methyl 6-(pyridine-3-sulfonyl)-6-azaspiro2.5octane-1-carboxylate

Comprehensive Guide to Methyl 6-(Pyridine-3-Sulfonyl)-6-Azaspiro2.5Octane-1-Carboxylate (CAS No. 2034552-26-4)

Methyl 6-(pyridine-3-sulfonyl)-6-azaspiro2.5octane-1-carboxylate (CAS No. 2034552-26-4) is a specialized organic compound with a unique spirocyclic structure, combining a pyridine sulfonyl group and a carboxylate ester. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. Its molecular complexity and functional groups make it valuable for drug discovery, particularly in the development of novel bioactive molecules targeting neurological and metabolic disorders.

The methyl 6-(pyridine-3-sulfonyl)-6-azaspiro2.5octane-1-carboxylate structure features a spirocyclic core, which enhances its stability and binding affinity in biological systems. Researchers are increasingly exploring its applications in medicinal chemistry, especially in the context of small molecule drug development and enzyme inhibition. The compound's pyridine sulfonyl moiety is particularly noteworthy, as it is often associated with improved pharmacokinetic properties, such as enhanced solubility and bioavailability.

Recent studies highlight the growing demand for spirocyclic compounds in drug discovery, as they offer unique three-dimensional frameworks that can interact with biological targets more effectively than flat aromatic systems. CAS 2034552-26-4 exemplifies this trend, with its potential applications in treating conditions like neurodegenerative diseases and diabetes. The compound's ability to modulate key enzymes and receptors makes it a promising candidate for further preclinical evaluation.

From a synthetic chemistry perspective, methyl 6-(pyridine-3-sulfonyl)-6-azaspiro2.5octane-1-carboxylate synthesis involves multi-step organic transformations, including sulfonylation and esterification. Researchers are optimizing these processes to improve yield and scalability, addressing challenges such as regioselectivity and purification. The compound's structural complexity also makes it an interesting subject for computational chemistry studies, where molecular modeling can predict its interactions with biological targets.

The market for high-value pharmaceutical intermediates like CAS 2034552-26-4 is expanding rapidly, driven by the increasing demand for innovative therapeutics. Pharmaceutical companies and contract research organizations (CROs) are actively sourcing such compounds for their drug development pipelines. Additionally, the rise of AI-driven drug discovery has created new opportunities for identifying novel applications of existing chemical entities, including this spirocyclic derivative.

Quality control and analytical characterization are critical when working with methyl 6-(pyridine-3-sulfonyl)-6-azaspiro2.5octane-1-carboxylate. Advanced techniques such as HPLC, LC-MS, and NMR spectroscopy are essential for verifying purity and structural integrity. These analytical methods ensure that the compound meets the stringent requirements of pharmaceutical research and development.

Looking ahead, the scientific community anticipates growing interest in spirocyclic compound libraries and their therapeutic potential. Methyl 6-(pyridine-3-sulfonyl)-6-azaspiro2.5octane-1-carboxylate represents an important addition to this chemical space, with its balanced lipophilicity and hydrogen bonding capacity. Future research directions may explore its use in combination therapies or as a scaffold for developing new chemical entities with improved efficacy and safety profiles.

For researchers and manufacturers, understanding the regulatory landscape surrounding CAS 2034552-26-4 is crucial. While the compound itself is not classified as hazardous, proper handling and storage procedures should be followed to maintain its stability. Material Safety Data Sheets (MSDS) provide essential guidance for safe laboratory practices when working with this chemical.

The environmental impact of specialty chemicals like methyl 6-(pyridine-3-sulfonyl)-6-azaspiro2.5octane-1-carboxylate is another area of consideration. Sustainable synthesis methods and green chemistry principles are being increasingly applied to minimize waste and energy consumption during production. These approaches align with the pharmaceutical industry's growing commitment to environmental responsibility.

In conclusion, methyl 6-(pyridine-3-sulfonyl)-6-azaspiro2.5octane-1-carboxylate (CAS No. 2034552-26-4) represents an exciting area of research at the intersection of medicinal chemistry and drug development. Its unique structural features and potential biological activities make it a valuable tool for scientists exploring new therapeutic avenues. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals.